Cas no 2229247-01-0 (tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2229247-01-0
• MF: C₁₅H₂₀ClN₃O₄
• MW: 341.790002822876
• CID: 6615806
• PubChem ID: 165965996
• Update Time: 2025-10-29

tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate
• EN300-1891073
• 2229247-01-0

• Inchi： 1S/C15H20ClN3O4/c1-15(2,3)23-14(20)18-8-7-17-11(9-18)13-10(16)5-4-6-12(13)19(21)22/h4-6,11,17H,7-9H2,1-3H3
• InChI Key： FHTVLVNAFISPNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CN(C(=O)OC(C)(C)C)CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.1142338g/mol
• Monoisotopic Mass: 341.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229247-01-0)

Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate, with the CAS number 2229247-01-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitro-substituted aromatic ring, contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine-based compounds. These molecules have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific substitution pattern in Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate makes it a valuable candidate for further investigation in drug discovery programs.

The nitro group in the aromatic ring is a key feature that influences the electronic properties of the molecule. Nitro groups are known to participate in various chemical reactions, including nucleophilic aromatic substitution and reduction reactions. These reactions can be harnessed to synthesize more complex derivatives with tailored biological activities. Additionally, the chloro substituent on the phenyl ring enhances the lipophilicity of the compound, which can be advantageous for its absorption and distribution within biological systems.

One of the most compelling aspects of Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and pain modulation.

The tert-butyl group at the piperazine nitrogen further contributes to the steric environment of the molecule, influencing its binding affinity and selectivity. This feature is particularly important in drug design, where optimal binding to biological targets is crucial for efficacy and minimizing side effects. The combination of these structural elements makes Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate for potential drug candidates. Molecular docking studies have been conducted to evaluate its interactions with target proteins, providing insights into its mechanism of action. These studies have revealed promising binding affinities for several key targets, suggesting that further optimization could lead to the development of novel therapeutics.

The synthesis of Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The introduction of the nitro group followed by reduction or further functionalization allows for fine-tuning of the molecule's properties. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies.

In conclusion, Tert-butyl 3-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229247-01-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies are aimed at elucidating its pharmacological properties and exploring its applications in treating various diseases.